Cas no 922523-28-2 (2-Hexanone, 3,5-dimethyl-6-(phenylmethoxy)-, (3S,5R)-)

• Product Name: 2-Hexanone, 3,5-dimethyl-6-(phenylmethoxy)-, (3S,5R)-
• CAS No: 922523-28-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 740358
• PubChem ID: 71446398
• Update Time: 2025-04-19

2-Hexanone, 3,5-dimethyl-6-(phenylmethoxy)-, (3S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 3,5-dimethyl-6-(phenylmethoxy)-, (3S,5R)-
• (3S,5R)-3,5-dimethyl-6-phenylmethoxyhexan-2-one
• DTXSID20854885
• 922523-28-2
• (3S,5R)-6-(Benzyloxy)-3,5-dimethylhexan-2-one

• Inchi： 1S/C15H22O2/c1-12(9-13(2)14(3)16)10-17-11-15-7-5-4-6-8-15/h4-8,12-13H,9-11H2,1-3H3/t12-,13+/m1/s1
• InChI Key： VFWIXFOZQPNLTQ-OLZOCXBDSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](C)C[C@@H](C(C)=O)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų